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Compound of Interest

Compound Name: Ethyl 3,5-difluorobenzoylformate

Cat. No.: B1302089

This technical guide provides comprehensive information on the chemical and physical
properties of Ethyl 3,5-difluorobenzoylformate, targeting researchers, scientists, and
professionals in drug development. The document includes a summary of its molecular data, a
detailed experimental protocol for the synthesis of a structurally related compound, and a
workflow diagram illustrating the synthetic process.

Core Compound Data

Ethyl 3,5-difluorobenzoylformate is a fluorinated organic compound with applications as a
chemical building block in the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical industries. Its chemical properties are summarized below.
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Molecular Formula

C10H8F203[1]

Molecular Weight 214.17 g/mol [1]

CAS Number 208259-57-8[1]

Synonyms E.thyl 3,5-difluorophenylglyoxylate, ethyl 2-(3,5-
difluorophenyl)-2-oxoacetate[1]

Density 1.27 g/mL at 25 °C[1]

Boiling Point 247.4 °C[1]

Flash Point 66 °C[1]

Refractive Index n20/D 1.482

SMILES

CCOC(=0)C(=0)C1=CC(F)=CC(F)=C1[1]

InChl Key

JPTHBXHXKOKMTE-UHFFFAOYSA-N

Experimental Protocol: Synthesis of a Related

Compound

While a specific, detailed protocol for the synthesis of Ethyl 3,5-difluorobenzoylformate is not

readily available in the provided search results, a representative procedure for a structurally

analogous compound, Ethyl 2,5-difluorobenzoylformate, is described. This method involves the

formation of a Grignard reagent followed by its reaction with diethyl oxalate. This protocol can

be adapted by starting with the appropriate isomer, 1-bromo-3,5-difluorobenzene.

Synthesis of Ethyl 2,5-difluorobenzoylformate

» Step 1: Grignard Reagent Preparation

o To a solution of magnesium (2.55 g, 105 mmol) in tetrahydrofuran (THF, 25 mL), slowly
add 2-bromo-1,4-difluorobenzene (19.70 g, 100 mmol).

o Step 2: Reaction with Diethyl Oxalate

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://buyersguidechem.com/chemicalproperty_112219549712.html
https://www.benchchem.com/product/b1302089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o In a separate flask, prepare a solution of diethyl oxalate (15.34 g, 105 mmol) in THF (10
mL) and cool to -40°C or lower.

o Add the previously prepared Grignard reagent dropwise to the diethyl oxalate solution,
maintaining the low temperature.

o After the addition is complete, allow the reaction temperature to rise to 0°C and continue
stirring for 1 hour.

e Step 3: Work-up and Purification

o Quench the reaction by adding a saturated agueous solution of ammonium chloride and
water (200 mL).

o Extract the product with ethyl acetate (2 x 200 mL).

o Dry the combined organic layers over magnesium sulfate, filter, and remove the solvent
under reduced pressure.

o The crude product is then purified by distillation under reduced pressure to yield ethyl 2-
(2,5-difluorophenyl)-2-oxoacetate as a colorless liquid.

Visualization of Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of ethyl aryl-glyoxylates via a
Grignard reaction, as described in the protocol above.
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Step 1: Grignard Reagent Formation

[ 1-Bromo-3,5-difluorobenzene j—l [ Magnesium j [ THF (solvent) j

Step 2: Acylation

Diethyl Oxalate

3,5-Difluorophenylmagnesium Bromide
(Grignard Reagent)

THF (solvent) at -40°C j

Dropwise
addition

Reaction Mixture

Step 3: Work-up & Purification

Quenching with

Saturated NH4CI

Extraction with
Ethyl Acetate

Y

[ Drying & Solvent Removal j

\ 4

Distillation under

Reduced Pressure

\ 4

Ethyl 3,5-difluorobenzoylformate
(Final Product)

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3,5-difluorobenzoylformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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